3-Hydroxy-2-(2-chloroethyl)-1-oxoisoindolin

• Molecular Formula: C10H10ClNO2
• Molecular Weight: 211.64 g/mol
• IUPAC Name: 2-(2-chloroethyl)-3-hydroxy-3H-isoindol-1-one
• InChI: InChI=1S/C10H10ClNO2/c11-5-6-12-9(13)7-3-1-2-4-8(7)10(12)14/h1-4,9,13H,5-6H2
• InChI Key: BLRMQYDBTGVPNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(N(C2=O)CCCl)O

Description

3-Hydroxy-2-(2-chloroethyl)-1-oxoisoindolin is a useful research compound. Its molecular formula is C10H10ClNO2 and its molecular weight is 211.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

9.7 ml (0.101 mole) of ethyl chlorocarbonate were dropwise added to a solution of 15.2 g (0.101 mole) of 2-carboxybenzaldehyde in 500 ml of chloroform and 14.1 ml (0.101 mole) of triethylamine, cooled to 0° C. After 45 minutes, a solution of 11.7 g (0.101 mole) of 2-chloroethylamine hydrochloride in 200 ml of chloroform and 14.1 ml (0.101 mole) of triethylamine was dropwise added thereto. The obtained solution was kept at 0°-5° C. for 5 hours. After warming to room temperature, the mixture was washed with water, 5% sodium bicarbonate, again with water and finally dried over sodium sulfate. 19 g of a crude product were obtained, which was purified on silica gel column eluting with methylene chloride-acetone 10/1 (v/v). 7 g of the title product were obtained; mp=133°-134° C. (methylene chloride).